1-(3-(Difluoromethyl)-4-fluorophenyl)butan-1-amine

• Molecular Formula: C11H14F3N
• Molecular Weight: 217.23 g/mol
• IUPAC Name: 1-[3-(difluoromethyl)-4-fluorophenyl]butan-1-amine
• InChI: InChI=1S/C11H14F3N/c1-2-3-10(15)7-4-5-9(12)8(6-7)11(13)14/h4-6,10-11H,2-3,15H2,1H3
• InChI Key: CUYYJBXHNTZONW-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CC(=C(C=C1)F)C(F)F)N

Description

1-(3-(Difluoromethyl)-4-fluorophenyl)butan-1-amine is an organic compound that belongs to the class of amines. This compound is characterized by the presence of a butan-1-amine backbone substituted with a difluoromethyl and a fluorophenyl group. It is a colorless liquid that is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1-(3-(Difluoromethyl)-4-fluorophenyl)butan-1-amine can be achieved through several synthetic routes. One common method involves the reaction of 3-(difluoromethyl)-4-fluorobenzaldehyde with butylamine under reductive amination conditions. This reaction typically requires a reducing agent such as sodium triacetoxyborohydride and is carried out in a solvent like methanol or ethanol .

Industrial production methods may involve the use of more scalable processes, such as continuous flow synthesis, which allows for the efficient and consistent production of the compound in larger quantities .

Chemical Reactions Analysis

1-(3-(Difluoromethyl)-4-fluorophenyl)butan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of secondary or tertiary amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles like halides or alkoxides.

Common reagents and conditions used in these reactions include solvents like dichloromethane, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions .

Scientific Research Applications

1-(3-(Difluoromethyl)-4-fluorophenyl)butan-1-amine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic transformations.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in the development of new pharmaceuticals.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 1-(3-(Difluoromethyl)-4-fluorophenyl)butan-1-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects . The pathways involved may include signal transduction pathways, metabolic pathways, and other cellular processes .

Comparison with Similar Compounds

1-(3-(Difluoromethyl)-4-fluorophenyl)butan-1-amine can be compared with other similar compounds, such as:

1-(3-(Trifluoromethyl)-4-fluorophenyl)butan-1-amine: This compound has a trifluoromethyl group instead of a difluoromethyl group, which can lead to differences in chemical reactivity and biological activity.

1-(3-(Difluoromethyl)-4-chlorophenyl)butan-1-amine: The presence of a chlorine atom instead of a fluorine atom can affect the compound’s properties and applications.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties that are valuable in various research and industrial contexts .